2-(2-naphthyloxy)-N-phenylacetamide

• Molecular Formula: C18H15NO2
• Molecular Weight: 277.3 g/mol
• IUPAC Name: 2-naphthalen-2-yloxy-N-phenylacetamide
• InChI: InChI=1S/C18H15NO2/c20-18(19-16-8-2-1-3-9-16)13-21-17-11-10-14-6-4-5-7-15(14)12-17/h1-12H,13H2,(H,19,20)
• InChI Key: JWSYJYQAHCEGBA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)COC2=CC3=CC=CC=C3C=C2

Description

2-(2-naphthyloxy)-N-phenylacetamide, commonly known as NAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. NAA is a member of the family of compounds known as arylacetamides, which have been shown to have a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

Mechanism of Action

The mechanism of action of NAA is not fully understood, but it is thought to involve the modulation of various neurotransmitters and receptors in the brain. NAA has been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which are all important neurotransmitters involved in mood regulation and cognitive function.
Biochemical and Physiological Effects:
NAA has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the brain, which are both important factors in the development of neurodegenerative diseases. NAA has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of NAA for lab experiments is its relatively low cost and ease of synthesis. NAA is also relatively stable and can be stored for long periods of time without degradation. However, one limitation of NAA is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific biological pathways.

Future Directions

There are several future directions for research on NAA. One area of interest is the development of more potent and selective analogs of NAA that target specific biological pathways. Another area of interest is the development of novel drug delivery systems that can target NAA to specific regions of the brain. Finally, more research is needed to fully understand the mechanism of action of NAA and its potential applications in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of NAA involves the reaction of 2-naphthol with phenylacetyl chloride in the presence of a base catalyst such as triethylamine. The resulting product is purified by recrystallization to obtain NAA in high yield and purity. This method has been optimized for use in the laboratory and is relatively simple and cost-effective.

Scientific Research Applications

NAA has been extensively studied for its potential applications in scientific research. It has been shown to have a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. NAA has been studied in vitro and in vivo for its potential as a treatment for a range of disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.